Cas no 785792-29-2 (2-(chloromethyl)-1-ethyl-5-(morpholine-4-sulfonyl)-1H-1,3-benzodiazole)

• Product Name: 2-(chloromethyl)-1-ethyl-5-(morpholine-4-sulfonyl)-1H-1,3-benzodiazole
• CAS No: 785792-29-2
• MF: C₁₄H₁₈ClN₃O₃S
• MW: 343.82902097702
• CID: 3107433
• PubChem ID: 3713514
• Update Time: 2025-06-11

2-(chloromethyl)-1-ethyl-5-(morpholine-4-sulfonyl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 2-(chloromethyl)-1-ethyl-5-(morpholin-4-ylsulfonyl)-1H-benzimidazole
• 2-(chloromethyl)-1-ethyl-5-(morpholine-4-sulfonyl)-1H-1,3-benzodiazole
• 999-579-9
• CHEMBL1725514
• HMS3084G24
• SR-01000057096-1
• 785792-29-2
• MLS002251213
• CS-0231193
• G36269
• SR-01000057096
• AKOS030694877
• Z56347563
• SMR001313636
• DTXSID401332836
• EN300-10736
• 4-[2-(chloromethyl)-1-ethylbenzimidazol-5-yl]sulfonylmorpholine

• Inchi： 1S/C14H18ClN3O3S/c1-2-18-13-4-3-11(9-12(13)16-14(18)10-15)22(19,20)17-5-7-21-8-6-17/h3-4,9H,2,5-8,10H2,1H3
• InChI Key： NYHTVVUCHJDWKV-UHFFFAOYSA-N
• SMILES： ClCC1=NC2C=C(C=CC=2N1CC)S(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 343.0757403Da
• Monoisotopic Mass: 343.0757403Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 72.8Ų

Additional information on 2-(chloromethyl)-1-ethyl-5-(morpholine-4-sulfonyl)-1H-1,3-benzodiazole

Comprehensive Overview of 2-(chloromethyl)-1-ethyl-5-(morpholine-4-sulfonyl)-1H-1,3-benzodiazole (CAS No. 785792-29-2)

2-(chloromethyl)-1-ethyl-5-(morpholine-4-sulfonyl)-1H-1,3-benzodiazole (CAS No. 785792-29-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound combines a benzodiazole core with chloromethyl and morpholine sulfonyl functional groups, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate enzyme activity and interact with biological targets.

In recent years, the demand for sulfonamide derivatives like 2-(chloromethyl)-1-ethyl-5-(morpholine-4-sulfonyl)-1H-1,3-benzodiazole has surged, driven by their role in developing kinase inhibitors and antimicrobial agents. The morpholine sulfonyl moiety is a key pharmacophore in many FDA-approved drugs, enhancing solubility and binding affinity. This compound’s chloromethyl group also offers reactivity for further derivatization, a feature highly valued in medicinal chemistry. As synthetic methodologies advance, this compound is increasingly explored for its potential in targeted therapies and precision medicine.

The compound’s CAS No. 785792-29-2 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its benzodiazole scaffold is analogous to those found in antiviral and anticancer agents, aligning with current trends in drug repurposing. Additionally, the rise of AI-driven drug design has amplified interest in such intermediates, as they serve as building blocks for machine learning-optimized compounds.

From a synthetic perspective, 2-(chloromethyl)-1-ethyl-5-(morpholine-4-sulfonyl)-1H-1,3-benzodiazole is typically prepared via multi-step organic reactions, including sulfonylation and N-alkylation. Its purity and stability are critical for reproducibility in research, prompting rigorous analytical validation using HPLC and NMR spectroscopy. Environmental and safety considerations are also paramount, with green chemistry principles being applied to its synthesis to minimize waste and energy consumption.

Looking ahead, the compound’s applications may expand into bioconjugation and proteomics, areas gaining traction in personalized healthcare. Its compatibility with click chemistry techniques further broadens its utility. As the scientific community continues to explore multi-target drug discovery, 2-(chloromethyl)-1-ethyl-5-(morpholine-4-sulfonyl)-1H-1,3-benzodiazole is poised to remain a focal point in innovative therapeutic development.